Cas no 898794-36-0 (1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one)

• Product Name: 1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one
• CAS No: 898794-36-0
• MF: C₁₇H₁₆BrFO
• MW: 335.210747718811
• CID: 1947707
• PubChem ID: 24726305
• Update Time: 2025-07-24

1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one
• 4'-BROMO-3-(2,4-DIMETHYLPHENYL)-2'-FLUOROPROPIOPHENONE
• AG-H-67368
• CTK5G7046
• KB-189806
• DTXSID30644698
• MFCD03843694
• 1-(4-Bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)-1-propanone
• AKOS016021669
• 898794-36-0

• MDL： MFCD03843694
• Inchi： 1S/C17H16BrFO/c1-11-3-4-13(12(2)9-11)5-8-17(20)15-7-6-14(18)10-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： GOQREEFHZSJUFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(CCC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 334.03700
• Monoisotopic Mass: 334.03686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.02050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one

Comprehensive Overview of 1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one (CAS No. 898794-36-0)

The compound 1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one (CAS No. 898794-36-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique structural features, including a 4-bromo-2-fluorophenyl group and a 2,4-dimethylphenyl moiety, this compound exhibits potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its role as a key intermediate in the development of novel therapeutic agents, owing to its ability to modulate biological pathways.

In recent years, the demand for fluorinated and brominated aromatic compounds like 1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one has surged due to their versatility in organic synthesis. The presence of both halogen atoms (bromine and fluorine) enhances the compound's reactivity, making it a valuable building block for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecules for pharmaceuticals, agrochemicals, and electronic materials.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods. Scientists are investigating greener alternatives to traditional synthetic routes for compounds like CAS No. 898794-36-0, focusing on reducing waste and energy consumption. Questions such as "How to optimize the synthesis of 1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one?" or "What are the eco-friendly catalysts for its production?" are frequently searched in academic and industrial circles, reflecting the growing emphasis on environmental responsibility.

The pharmacological potential of 1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one is another area of intense study. Preliminary studies suggest that its structural analogs may exhibit anti-inflammatory or antimicrobial properties, aligning with the global search for new antibiotics and anti-inflammatory drugs. Researchers are also examining its potential as a precursor for fluorescent dyes and sensors, leveraging its aromaticity and halogen substituents for optoelectronic applications.

From a commercial perspective, the compound's CAS No. 898794-36-0 is often listed in chemical databases as a high-purity reference material. Suppliers and manufacturers emphasize its batch consistency and analytical validation, addressing the needs of quality-conscious buyers. Frequently searched terms include "Where to buy 1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one?" and "What are the HPLC purity standards for CAS No. 898794-36-0?", highlighting the importance of reliable sourcing in research and development.

In conclusion, 1-(4-bromo-2-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one (CAS No. 898794-36-0) represents a multifaceted compound with broad applicability. Its synthesis, pharmacological potential, and role in sustainable chemistry make it a subject of ongoing innovation. As research advances, this molecule is poised to contribute significantly to both scientific and industrial advancements, addressing some of the most pressing challenges in modern chemistry.